Cas no 2836-44-4 (2-methyl-6-(trifluoromethyl)-1,4-dihydropyrimidin-4-one)

• Product Name: 2-methyl-6-(trifluoromethyl)-1,4-dihydropyrimidin-4-one
• CAS No: 2836-44-4
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• MDL: MFCD03265321
• CID: 277252
• PubChem ID: 354335217
• Update Time: 2025-04-19

2-methyl-6-(trifluoromethyl)-1,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-HYDROXY-2-METHYL-4-TRIFLUOROMETHYLPYRIMIDINE
• 2-METHYL-6-TRIFLUOROMETHYLPYRIMIDIN-4-OL
• 2-Methyl-6-(trifluoromethyl)-4-pyrimidinol
• 2-Methyl-6-(trifluoromethyl)pyrimidin-4(3H)-one
• 2-Methyl-6-trifluoromethylpyrimidine
• 2-methyl-6-(trifluoromethyl)-1H-pyrimidin-4-one
• 4-Hydroxy-2-methyl-6-(trifluoromethyl)pyrimidine
• 2-Methyl-6-(trifluoromethyl)pyrimidin-4-ol
• 4-Hydroxy-2-Methyl-6-Trifluoromethylpyrimidine
• 2-Methyl-4-hydroxy-6-trifluoromethylpyrimidine
• 2-Methyl-4-trifluormethyl-6-hydroxy-pyrimidin
• 2-methyl-6-trifluoromethyl-3H-pyrimidin-4-one
• 4-Hydroxy-6-trifluormethyl-2-methyl-pyrimidin
• 4-Pyrimidinol,2-methyl-6-(trifluoromethyl)
• 2-methyl-6-(trifluoromethyl)-1,4-dihydropyrimidin-4-one
• FT-0656905
• NSC-33044
• GS-6538
• MFCD03265321
• SCHEMBL603692
• AKOS021615027
• CS-D1587
• AC-10798
• 2-Methyl-6-(trifluoromethyl)-4(1H)-pyrimidinone
• AM86833
• Z1198161714
• F1907-0229
• H1602
• J-515476
• BS-3211
• 2-methyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• AKOS025395569
• FS-3113
• AKOS006280002
• 4-Pyrimidinol, 2-methyl-6-(trifluoromethyl)-
• 2836-44-4
• 4(1H)-Pyrimidinone, 2-methyl-6-(trifluoromethyl)-
• SY027301
• NSC33044
• AB13862
• EN300-268116
• 4(3H)-Pyrimidinone,2-methyl-6-(trifluoromethyl)-
• 2-Methyl-6-(trifluoromethyl)-4-pyrimidinol #
• 2-methyl-4-(trifluoromethyl)-1H-pyrimidin-6-one
• A876730
• 2-Methyl-6-trifluoromethyl-4H-pyrimidin-4-one
• SCHEMBL9025674
• DTXSID20283717
• DB-001991
• 2-METHYL-6-(TRIFLUOROMETHYL)-3H-PYRIMIDIN-4-ONE

• MDL： MFCD03265321
• Inchi： 1S/C6H5F3N2O/c1-3-10-4(6(7,8)9)2-5(12)11-3/h2H,1H3,(H,10,11,12)
• InChI Key： DBDRDWKBAGNHHS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C)=N1)=O)(F)F

Computed Properties

• Exact Mass: 178.03500
• Monoisotopic Mass: 178.035397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.2
• Topological Polar Surface Area: 41.5

Experimental Properties

• Density: 1.47
• Melting Point: 141.0 to 145.0 deg-C
• Boiling Point: 149 ºC
• Flash Point: 44 ºC
• Refractive Index: 1.485 
• PSA: 46.01000
• LogP: 1.50940

2-methyl-6-(trifluoromethyl)-1,4-dihydropyrimidin-4-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/22
• Safety Instruction： 36/37
• Storage Condition：Sealed in dry,Room Temperature